Vanadium;pentachloride

• CAS No.: 11105-12-7
• Molecular Formula: Cl5V-5
• Molecular Weight: 228.2 g/mol
• IUPAC Name: vanadium;pentachloride
• InChI: InChI=1S/5ClH.V/h5*1H;/p-5
• InChI Key: IZRYLKFLMYFZKR-UHFFFAOYSA-I
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[V]

Description

Vanadium pentachloride (VCl₅) is a compound of significant interest in inorganic chemistry, though its existence as a standalone molecular species remains debated. Historically, reports suggested the formation of VCl₅ through reactions such as the chlorination of vanadium oxides or reduction of vanadium oxychlorides . However, modern studies reveal that what was once thought to be VCl₅ is actually an ionic complex, specifically the tetrachlorophosphonium salt of the pentachlorovanadate(IV) anion ([PCl₄⁺][VCl₅⁻]) . This compound forms via reactions between phosphorus pentachloride (PCl₅) and vanadium(V) oxide trichloride (VOCl₃) or vanadium(IV) chloride (VCl₄) in solvents like phosphoryl chloride .

Vanadium pentachloride derivatives are critical in metallurgical processes. For instance, reduction of [VCl₅⁻] with hydrogen or magnesium yields high-purity vanadium metal, a key material for steel alloys and aerospace components . Despite its instability as a pure compound, VCl₅-related chemistry underscores its industrial relevance.

Preparation Methods

Vanadium pentachloride can be synthesized through several methods:

Vanadium pentachloride is prepared by reacting vanadium pentafluoride with excess boron trichloride:

From Vanadium Pentafluoride: $$2 \text{VF}_5 + 10 \text{BCl}_3 \rightarrow [\text{VCl}_5]_2 + 10 \text{BF}_2\text{Cl}$$2VF5​+10BCl3​→[VCl5​]2​+10BF2​Cl

Industrial Production: Industrially, vanadium pentachloride is produced by chlorinating vanadium metal or vanadium oxides at high temperatures. The reaction typically involves passing chlorine gas over vanadium metal or vanadium dioxide at elevated temperatures.

Chemical Reactions Analysis

Vanadium pentachloride undergoes various types of chemical reactions:

Vanadium pentachloride is unstable at room temperature and decomposes to vanadium tetrachloride and chlorine gas:

Oxidation and Reduction: $$[\text{VCl}_5]_2 \rightarrow 2 \text{VCl}_4 + \text{Cl}_2$$[VCl5​]2​→2VCl4​+Cl2​

It reacts with phosphorus pentachloride to form tetrachlorophosphonium salts:

Substitution Reactions: $$\text{VCl}_5 + \text{PCl}_5 \rightarrow [\text{PCl}_4^+][\text{VOCl}_4^-]$$VCl5​+PCl5​→[PCl4+​][VOCl4−​]

Complex Formation: Vanadium pentachloride forms complexes with various ligands, including phosphines and nitrogen bases.

Scientific Research Applications

Vanadium pentachloride has several scientific research applications:

Catalysis: It is used as a catalyst in organic synthesis and polymerization reactions.

Material Science: Vanadium pentachloride is used in the preparation of vanadium-based materials and precursors for advanced materials.

Biological Research: Vanadium compounds, including vanadium pentachloride, are studied for their potential therapeutic applications in treating diseases such as diabetes and cancer

Mechanism of Action

The mechanism of action of vanadium pentachloride involves its ability to interact with various molecular targets and pathways:

Reactive Oxygen Species: Vanadium compounds can induce the production of reactive oxygen species, leading to oxidative stress and apoptosis in cells.

Enzyme Inhibition: Vanadium pentachloride can inhibit protein tyrosine phosphatases, affecting cell signaling pathways and metabolic processes.

Comparison with Similar Compounds

Table 1: Comparative Properties of Pentachlorides

Compound	Chemical Formula	Structure/Geometry	Stability	Key Applications	References
Vanadium "pentachloride"	[PCl₄⁺][VCl₅⁻]	Ionic (5-coordinate VCl₅⁻ anion)	Unstable as VCl₅; exists as salts	Vanadium metal production, redox catalysis
Phosphorus pentachloride	PCl₅	Trigonal bipyramidal (gas), ionic in solid (PCl₄⁺Cl⁻)	Stable; dissociates in polar solvents	Organic phosphorylation, synthesis of acyl chlorides
Tantalum pentachloride	TaCl₅	Trigonal bipyramidal (gas), dimeric in solid	Stable; hygroscopic	Precursor for TMD composites, catalysts
Antimony pentachloride	SbCl₅	Trigonal bipyramidal	Stable; hydrolyzes in water	Friedel-Crafts catalyst, Lewis acid

Key Observations :

• Vanadium vs. Phosphorus Pentachloride : Unlike PCl₅, which readily phosphorylates organic substrates (e.g., converting alcohols to alkyl chlorides) , vanadium "pentachloride" primarily participates in redox reactions due to vanadium’s variable oxidation states. The ionic [VCl₅⁻] anion facilitates electron transfer in metallurgical reductions .
• Vanadium vs. Tantalum/Niobium Pentachlorides: TaCl₅ and NbCl₅ are stable, molecular compounds used in advanced materials (e.g., graphene-transition metal dichalcogenide composites for electrocatalysis) .
• Thermodynamic Behavior : Chlorination of V₂O₅ with Cl₂ or CCl₄ requires high temperatures (>500°C), whereas PCl₅ and SbCl₅ form readily under milder conditions .